Cas no 790232-41-6 (4-Cyclohexyl-5-1-(dimethylamino)propyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-Cyclohexyl-5-1-(dimethylamino)propyl-4H-1,2,4-triazole-3-thiol
• CAS No: 790232-41-6
• MF: C₁₃H₂₄N₄S
• MW: 268.421461105347
• MDL: MFCD06356501
• CID: 844166
• PubChem ID: 3749998
• Update Time: 2024-10-27

4-Cyclohexyl-5-1-(dimethylamino)propyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-CYCLOHEXYL-5-[1-(DIMETHYLAMINO)PROPYL]-4H-1,2,4-TRIAZOLE-3-THIOL
• 4-Cyclohexyl-5-(1-(dimethylamino)propyl)-4H-1,2,4-triazole-3-thiol
• NE21279
• Z56346923
• J-515236
• SR-01000058443
• AKOS000117517
• 4-cyclohexyl-5-[1-(dimethylamino)propyl]-2H-1,2,4-triazole-3-thione
• 4-cyclohexyl-3-[1-(dimethylamino)propyl]-1H-1,2,4-triazole-5-thione
• SR-01000058443-1
• EN300-09951
• G32476
• 790232-41-6
• C13H24N4S
• 4-Cyclohexyl-5-1-(dimethylamino)propyl-4H-1,2,4-triazole-3-thiol

• MDL： MFCD06356501
• Inchi： 1S/C13H24N4S/c1-4-11(16(2)3)12-14-15-13(18)17(12)10-8-6-5-7-9-10/h10-11H,4-9H2,1-3H3,(H,15,18)
• InChI Key： NEOITBPWVCUMEC-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C(CC)N(C)C)N1C1CCCCC1

Computed Properties

• Exact Mass: 268.17216796g/mol
• Monoisotopic Mass: 268.17216796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63
• XLogP3: 2.8